Cas no 1105195-14-9 (3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline)

• Product Name: 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline
• CAS No: 1105195-14-9
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• MDL: MFCD16630775
• CID: 4560678
• PubChem ID: 33676303
• Update Time: 2025-06-20

3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline Chemical and Physical Properties

Names and Identifiers

• [3-(2,3-dihydroimidazo[2,1-{b}][1,3]thiazol-6-yl)phenyl]amine
• 3-(2,3-Dihydroimidazo[2,1-b]thiazol-6-yl)aniline
• 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline

• MDL： MFCD16630775
• Inchi： 1S/C11H11N3S/c12-9-3-1-2-8(6-9)10-7-14-4-5-15-11(14)13-10/h1-3,6-7H,4-5,12H2
• InChI Key： FEQNFBGFDOIMFC-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2=CN3CCSC3=N2)=C1

Additional information on 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline

3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline (CAS No. 1105195-14-9): An Overview

3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline (CAS No. 1105195-14-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles, which are known for their diverse biological activities and applications in drug discovery. The unique structure of 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline makes it an attractive candidate for the development of novel therapeutic agents.

The imidazothiazole core is a privileged scaffold in medicinal chemistry due to its ability to interact with a wide range of biological targets. Recent studies have highlighted the importance of this scaffold in the development of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported that derivatives of 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline exhibited potent inhibitory activity against specific kinases involved in cancer progression.

The aniline moiety in 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline further enhances its pharmacological profile by providing additional sites for functionalization and optimization. Anilines are well-known for their ability to form hydrogen bonds and π-stacking interactions with target proteins, which can significantly improve the binding affinity and selectivity of the compound. This property makes 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline an excellent starting point for structure-based drug design.

In addition to its potential as a therapeutic agent, 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline has also been explored for its use in chemical synthesis and materials science. The imidazothiazole core can serve as a building block for the synthesis of more complex molecules with tailored properties. For example, a recent study published in *Organic Letters* demonstrated the use of 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline as a key intermediate in the synthesis of fluorescent probes for cellular imaging.

The synthetic accessibility of 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline is another factor that contributes to its appeal in research and development. Various synthetic routes have been reported in the literature to prepare this compound efficiently and on a large scale. One such method involves the condensation of 6-aminoimidazo[2,1-b][1,3]thiazole with an appropriate aryl halide under palladium-catalyzed conditions. This approach has been successfully applied to synthesize a range of substituted derivatives with varying biological activities.

Recent advances in computational chemistry have also played a crucial role in understanding the structure-activity relationships (SAR) of 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline and its derivatives. Molecular docking studies have provided insights into the binding modes and key interactions between these compounds and their target proteins. These computational tools have facilitated the rational design of more potent and selective analogs with improved pharmacokinetic properties.

In conclusion, 3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}aniline (CAS No. 1105195-14-9) is a promising compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new biological activities and applications of this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.